Cas no 1006441-97-9 (4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole)

• Product Name: 4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
• CAS No: 1006441-97-9
• MF: C₁₁H₇ClF₃N₃O₂
• MW: 305.640391588211
• CID: 3060407
• PubChem ID: 19623225
• Update Time: 2025-04-21

4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-nitro-1-(3-trifluoromethyl-benzyl)-1H-pyrazole
• AKOS015922148
• 1006441-97-9
• 4-Chloro-3-nitro-1-(3-(trifluoromethyl)benzyl)-1H-pyrazole
• CS-0339985
• 4-chloro-3-nitro-1-[3-(trifluoromethyl)benzyl]-1H-pyrazole
• AKOS000314557
• STK350193
• 4-chloro-3-nitro-1-[[3-(trifluoromethyl)phenyl]methyl]pyrazole

• Inchi： 1S/C11H7ClF3N3O2/c12-9-6-17(16-10(9)18(19)20)5-7-2-1-3-8(4-7)11(13,14)15/h1-4,6H,5H2
• InChI Key： NDHVKWNEAYCBDM-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NN(C=1)CC1C=CC=C(C(F)(F)F)C=1

Computed Properties

• Exact Mass: 305.017889g/mol
• Monoisotopic Mass: 305.017889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 305.64g/mol
• XLogP3: 3.5
• Topological Polar Surface Area: 63.6Ų